![molecular formula C13H15NO B2895109 (2R)-2-Methyl-3-quinolin-7-ylpropan-1-ol CAS No. 2248209-72-3](/img/structure/B2895109.png)
(2R)-2-Methyl-3-quinolin-7-ylpropan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2R)-2-Methyl-3-quinolin-7-ylpropan-1-ol, also known as JNJ-47965567, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound belongs to the class of quinoline derivatives and has been found to exhibit interesting pharmacological properties.
Mechanism of Action
The mechanism of action of (2R)-2-Methyl-3-quinolin-7-ylpropan-1-ol involves the inhibition of the protein kinase CK1δ. This leads to the stabilization of PERIOD proteins, which are involved in the regulation of circadian rhythms. By stabilizing these proteins, this compound can help to restore normal circadian rhythms and alleviate circadian rhythm disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are related to its activity as a CK1δ inhibitor. By inhibiting this protein kinase, this compound can help to stabilize PERIOD proteins and restore normal circadian rhythms. This can have a range of physiological effects, including improved sleep quality, reduced fatigue, and improved cognitive function.
Advantages and Limitations for Lab Experiments
One advantage of (2R)-2-Methyl-3-quinolin-7-ylpropan-1-ol for lab experiments is its high selectivity for CK1δ. This makes it a useful tool for studying the role of this protein kinase in circadian rhythms and other biological processes. However, one limitation of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several potential future directions for research on (2R)-2-Methyl-3-quinolin-7-ylpropan-1-ol. One area of interest is the development of more potent and selective CK1δ inhibitors based on the structure of this compound. Another potential direction is the investigation of the compound's effects on other biological processes beyond circadian rhythms, such as cell proliferation and apoptosis. Additionally, there may be potential applications for this compound in the treatment of other diseases and disorders beyond circadian rhythm disorders.
Synthesis Methods
The synthesis of (2R)-2-Methyl-3-quinolin-7-ylpropan-1-ol involves the reaction of 2-methylquinoline-3-carboxylic acid with (R)-1-phenylethylamine in the presence of a coupling reagent such as EDCI or DCC. The resulting product is then purified using column chromatography to obtain the pure compound.
Scientific Research Applications
(2R)-2-Methyl-3-quinolin-7-ylpropan-1-ol has been the subject of scientific research due to its potential therapeutic applications. It has been found to exhibit potent and selective activity against the protein kinase CK1δ, which is involved in the regulation of circadian rhythms. This makes it a potential candidate for the treatment of circadian rhythm disorders such as jet lag and shift work disorder.
properties
IUPAC Name |
(2R)-2-methyl-3-quinolin-7-ylpropan-1-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO/c1-10(9-15)7-11-4-5-12-3-2-6-14-13(12)8-11/h2-6,8,10,15H,7,9H2,1H3/t10-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJSCFFYSFQQQEO-SNVBAGLBSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC2=C(C=CC=N2)C=C1)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](CC1=CC2=C(C=CC=N2)C=C1)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.